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Compound of Interest

Compound Name: 4-Benzylphenol

Cat. No.: B016752 Get Quote

An In-depth Examination of the Properties, Synthesis, and Biological Activity of 4-
Benzylphenol for Scientific and Drug Development Applications.

Introduction
4-Benzylphenol, with the CAS number 101-53-1, is an aromatic organic compound belonging

to the phenol family. It is characterized by a phenol ring substituted with a benzyl group at the

para position. Also known by synonyms such as p-Benzylphenol and 4-

Hydroxydiphenylmethane, this compound serves as a versatile intermediate in organic

synthesis and has garnered interest for its potential biological activities.[1][2][3] This technical

guide provides a comprehensive overview of the chemical and physical properties, synthesis

and purification protocols, analytical methods, and known biological activities of 4-
benzylphenol, tailored for researchers, scientists, and professionals in drug development.

Chemical and Physical Properties
4-Benzylphenol is a white to off-white solid at room temperature.[4][5] A summary of its key

quantitative properties is presented in Table 1.
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Property Value Reference

Molecular Formula C₁₃H₁₂O [2][3][5]

Molecular Weight 184.23 g/mol [2][3]

Melting Point 79-81 °C [2][4]

Boiling Point 198-200 °C at 10 mmHg [2][4]

Appearance White to off-white solid [4][5]

CAS Number 101-53-1 [2][3][4][5]

EC Number 202-950-3 [2]

MDL Number MFCD00002384 [2]

InChI Key
HJSPWKGEPDZNLK-

UHFFFAOYSA-N
[2]

SMILES Oc1ccc(Cc2ccccc2)cc1 [2]

Experimental Protocols
Synthesis of 4-Benzylphenol via Friedel-Crafts
Alkylation
The synthesis of 4-benzylphenol is commonly achieved through the Friedel-Crafts alkylation of

phenol with a benzylating agent like benzyl chloride or benzyl alcohol, in the presence of a

Lewis acid catalyst. This reaction typically yields a mixture of ortho- and para-substituted

products.

Materials:

Phenol

Benzyl chloride

Anhydrous aluminum chloride (AlCl₃)

Dichloromethane (anhydrous)
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Hydrochloric acid (1 M)

Saturated sodium bicarbonate solution

Saturated sodium chloride solution (brine)

Anhydrous magnesium sulfate

Round-bottom flask

Reflux condenser

Dropping funnel

Magnetic stirrer and stir bar

Separatory funnel

Rotary evaporator

Procedure:

In a dry round-bottom flask under a nitrogen atmosphere, dissolve phenol (1 equivalent) in

anhydrous dichloromethane.

Cool the solution in an ice bath and slowly add anhydrous aluminum chloride (1.1

equivalents) in portions with stirring.

Once the addition is complete, allow the mixture to stir at 0°C for 15 minutes.

Add benzyl chloride (1 equivalent) dropwise via a dropping funnel over 30 minutes,

maintaining the temperature at 0°C.

After the addition, remove the ice bath and allow the reaction mixture to warm to room

temperature. Stir for 12-18 hours.

Monitor the reaction progress by Thin Layer Chromatography (TLC).
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Upon completion, quench the reaction by slowly pouring the mixture into a beaker containing

ice and 1 M hydrochloric acid.

Transfer the mixture to a separatory funnel and separate the organic layer.

Wash the organic layer sequentially with 1 M hydrochloric acid, water, saturated sodium

bicarbonate solution, and brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure using a rotary evaporator.

The crude product, a mixture of 2-benzylphenol and 4-benzylphenol, can be purified by

column chromatography or recrystallization to isolate the desired 4-benzylphenol isomer.
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Synthesis Workflow

Phenol + Benzyl Chloride
+ AlCl3 Catalyst

Friedel-Crafts Alkylation
in Dichloromethane
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Column Chromatography
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4-Benzylphenol
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Caption: Workflow for the synthesis of 4-benzylphenol.

Purification by Recrystallization
Purification of crude 4-benzylphenol can be effectively achieved by recrystallization,

leveraging its differential solubility in a solvent at different temperatures. Water has been cited

as a suitable solvent for this purpose.[2]
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Materials:

Crude 4-benzylphenol

Distilled water

Erlenmeyer flasks

Hot plate

Büchner funnel and flask

Filter paper

Ice bath

Procedure:

Place the crude 4-benzylphenol in an Erlenmeyer flask.

Add a minimal amount of hot distilled water to the flask while heating on a hot plate, just

enough to dissolve the solid completely.

If colored impurities are present, a small amount of activated charcoal can be added, and the

solution briefly boiled.

Perform a hot gravity filtration to remove any insoluble impurities and activated charcoal.

Allow the hot filtrate to cool slowly to room temperature. Crystals of 4-benzylphenol should

start to form.

Once the flask has reached room temperature, place it in an ice bath to maximize crystal

formation.

Collect the purified crystals by vacuum filtration using a Büchner funnel.

Wash the crystals with a small amount of ice-cold distilled water.

Dry the crystals in a desiccator or a vacuum oven at a low temperature.
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Analytical Methods
The identity and purity of 4-benzylphenol can be confirmed using various analytical

techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy are used

to elucidate the chemical structure of 4-benzylphenol. Spectral data is available in public

databases such as PubChem.[1]

Mass Spectrometry (MS): Mass spectrometry can be used to determine the molecular weight

and fragmentation pattern of the compound. Gas chromatography-mass spectrometry (GC-

MS) is a common method for analysis.[1]

Infrared (IR) Spectroscopy: IR spectroscopy can identify the functional groups present in the

molecule, such as the hydroxyl (-OH) group and the aromatic rings.[1]

Biological Activity and Signaling Pathways
Estrogenic Activity
4-Benzylphenol has been identified as a compound with estrogenic activity both in vitro and in

vivo.[3] This activity is attributed to its ability to bind to estrogen receptors (ERs). Phenolic

compounds with a substituent at the para position are generally noted for their potential

estrogenic effects. While the precise relative binding affinity (RBA) and IC50/EC50 values for 4-
benzylphenol are not extensively detailed in the reviewed literature, its interaction with ERs

has been confirmed.

Experimental Protocol: Estrogen Receptor Competitive Binding Assay

This assay determines the ability of a test compound to compete with radiolabeled estradiol for

binding to the estrogen receptor.

Materials:

Rat uterine cytosol (source of estrogen receptors)

[³H]-17β-estradiol (radiolabeled ligand)
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4-Benzylphenol (test compound)

TEDG buffer (Tris, EDTA, DTT, Glycerol)

Hydroxyapatite slurry

Scintillation vials and fluid

Scintillation counter

Procedure:

Prepare rat uterine cytosol containing estrogen receptors.

In assay tubes, combine a fixed amount of uterine cytosol and a constant concentration of

[³H]-17β-estradiol.

Add varying concentrations of unlabeled 4-benzylphenol to the tubes.

Incubate the mixture to allow for competitive binding to reach equilibrium.

Separate the receptor-bound [³H]-17β-estradiol from the free radioligand using a

hydroxyapatite slurry.

Quantify the amount of bound radioactivity in each tube using a scintillation counter.

The concentration of 4-benzylphenol that inhibits 50% of the specific binding of [³H]-17β-

estradiol (IC50) can be calculated to determine its relative binding affinity.

Signaling Pathway

Estrogenic compounds typically exert their effects by binding to estrogen receptors (ERα and

ERβ), which are ligand-activated transcription factors. Upon binding, the receptor-ligand

complex can translocate to the nucleus and bind to estrogen response elements (EREs) on

DNA, thereby regulating gene expression. Additionally, estrogen receptors can mediate non-

genomic signaling through the activation of kinase cascades such as the MAPK/ERK and

PI3K/AKT pathways. While the specific signaling cascade activated by 4-benzylphenol has not

been detailed, a general pathway for estrogenic compounds is illustrated below.
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Caption: Generalized estrogenic signaling pathway.

Antimicrobial Activity
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Phenolic compounds are known for their antimicrobial properties. While 4-benzylphenol is
listed as a germicide and antiseptic, specific quantitative data such as Minimum Inhibitory

Concentration (MIC) values against particular microbial strains are not readily available in the

reviewed literature.[4]

Experimental Protocol: Determination of Minimum Inhibitory Concentration (MIC)

The broth microdilution method is a standard procedure to determine the MIC of an

antimicrobial agent.

Materials:

4-Benzylphenol

Bacterial or fungal strains

Appropriate broth medium (e.g., Mueller-Hinton Broth)

96-well microtiter plates

Spectrophotometer or plate reader

Procedure:

Prepare a stock solution of 4-benzylphenol in a suitable solvent.

Perform serial two-fold dilutions of the stock solution in the broth medium in the wells of a 96-

well plate.

Prepare a standardized inoculum of the test microorganism.

Inoculate each well with the microbial suspension.

Include positive (microorganism in broth without the compound) and negative (broth only)

controls.

Incubate the plate under appropriate conditions for the test microorganism.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 13 Tech Support

https://www.benchchem.com/product/b016752?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/10746941/
https://www.benchchem.com/product/b016752?utm_src=pdf-body
https://www.benchchem.com/product/b016752?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b016752?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The MIC is determined as the lowest concentration of 4-benzylphenol that completely

inhibits visible growth of the microorganism.

Safety and Handling
4-Benzylphenol is classified as a hazardous substance. It is known to cause skin and serious

eye irritation, and may cause respiratory irritation.[1][2] It is also reported to be toxic by

ingestion.[4]

Personal Protective Equipment (PPE):

Eye/Face Protection: Safety glasses with side-shields or goggles.

Skin Protection: Chemical-resistant gloves and protective clothing.

Respiratory Protection: Use a NIOSH/MSHA approved respirator if exposure limits are

exceeded or if irritation is experienced.

Handling and Storage:

Handle in a well-ventilated area.

Avoid contact with skin, eyes, and clothing.

Avoid ingestion and inhalation.

Keep container tightly closed in a dry and well-ventilated place.

Store away from oxidizing agents.

Applications
4-Benzylphenol is utilized in several areas:

Organic Synthesis: It serves as a building block for the synthesis of more complex

molecules.[4]
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Pharmaceutical Intermediates: It is used in the development of pharmaceutical compounds.

[5]

Germicide, Antiseptic, and Preservative: It has applications due to its antimicrobial

properties.[3][4]

Conclusion
4-Benzylphenol (CAS 101-53-1) is a compound with well-defined chemical and physical

properties. Standard organic chemistry techniques can be employed for its synthesis and

purification. Its confirmed estrogenic activity presents an area of interest for further research in

endocrinology and toxicology. While its antimicrobial properties are noted, more extensive

studies are required to quantify its efficacy against a broad range of microorganisms. This

guide provides a foundational resource for researchers and professionals working with or

investigating the potential applications of 4-benzylphenol. Proper safety precautions are

essential when handling this compound due to its hazardous nature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b016752#4-benzylphenol-cas-number-101-53-1-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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